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Compound of Interest

Compound Name: Tegacorat

Cat. No.: B15610750 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe disposal of

chemical reagents is a cornerstone of laboratory safety, environmental responsibility, and

regulatory compliance. This guide provides comprehensive, step-by-step procedures for the

proper disposal of Tegacorat (also known as Tegoprazan), a potassium-competitive acid

blocker. Adherence to these protocols is critical for protecting personnel and the environment.

It is important to note that Safety Data Sheets (SDS) for Tegoprazan present conflicting hazard

information. One source classifies it as harmful if swallowed, a skin and eye irritant, and a

potential respiratory irritant, while another indicates it is not a classified hazardous substance[1]

[2]. Given this discrepancy, it is imperative to handle and dispose of Tegacorat with caution,

treating it as a hazardous chemical to ensure the highest safety standards.

Quantitative Data and Hazard Profile
This table summarizes key data for Tegacorat (Tegoprazan). The conflicting hazard

classifications are presented to provide a complete picture and reinforce the need for a

cautious approach to handling and disposal.
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Property Value Reference

CAS Number 942195-55-3 [1][2]

Molecular Formula C20H19F2N3O3 [1]

Molecular Weight 387.38 g/mol [1]

Synonyms CJ-12420, RQ-00000004 [1][2]

Physical Form Solid [3]

Solubility Soluble in DMSO [3]

Storage

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C

[3]

Hazard Classification (Source

1)

Acute toxicity, oral (Category

4); Skin irritation (Category 2);

Serious eye irritation (Category

2A); May cause respiratory

irritation (Category 3)

[1]

Hazard Classification (Source

2)

Not classified as hazardous

according to the Globally

Harmonized System (GHS)

[2]

Core Disposal Protocol
The primary directive for the disposal of Tegacorat and any associated contaminated materials

is to manage it as regulated hazardous chemical waste.[3][4] Laboratory personnel must not

dispose of Tegacorat through standard drains or as regular solid waste.[4][5]

Step-by-Step Disposal Procedures
1. Personal Protective Equipment (PPE) and Safety Engineering:

Engineering Controls: Always handle Tegacorat in a well-ventilated area, such as a chemical

fume hood. Ensure an accessible safety shower and eye wash station are nearby.[1]
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Protective Gear: Wear appropriate PPE, including safety goggles with side-shields,

chemical-resistant gloves, and a lab coat or impervious clothing.[1]

2. Waste Identification and Segregation:

Identify all waste streams containing Tegacorat. This includes:

Unused or expired solid compound.

Stock solutions and diluted experimental solutions.

Contaminated labware (e.g., pipette tips, tubes, flasks, weighing paper).[3][5]

Contaminated PPE (e.g., gloves).[5]

Segregate Tegacorat waste from all other laboratory waste streams to prevent unintended

chemical reactions and ensure correct disposal classification.[3][4]

3. Waste Collection and Containment:

Solid Waste: Collect pure Tegacorat and contaminated disposable solids in a designated,

leak-proof, and sealable hazardous waste container.[3][5]

Liquid Waste: Collect all solutions containing Tegacorat in a separate, compatible, and

clearly labeled hazardous liquid waste container. Do not mix with other incompatible waste

streams.[4][5]

Sharps: Any chemically contaminated sharps (e.g., needles) must be disposed of in a

designated sharps container that is also labeled as hazardous chemical waste.[6]

Container Management: Ensure all waste containers are in good condition, kept securely

closed except when adding waste, and stored in a secondary containment unit.[4]

4. Labeling:

Clearly label all waste containers with the words "Hazardous Waste".[4]
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The label must include the full chemical name: "Tegacorat (Tegoprazan)" and list all

components of a liquid mixture. Chemical formulas or abbreviations are not acceptable.[4]

Include the date of waste accumulation and any appropriate hazard warnings based on the

more conservative SDS (e.g., "Irritant," "Harmful if Swallowed").[1][3]

5. Storage and Disposal:

Store sealed and labeled waste containers in a designated, secure satellite accumulation

area within your laboratory.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal.[3][5]

The ultimate disposal of Tegacorat must be handled by a licensed professional waste

disposal service through your EHS office to ensure compliance with all local, state, and

federal regulations.[3]

6. Decontamination:

Empty Containers: Triple-rinse empty Tegacorat containers with a suitable solvent (e.g.,

ethanol or methanol) capable of removing the residue. Collect this rinsate as hazardous

liquid waste. After rinsing, the container may be managed for disposal or reuse according to

your institution's policies.[4]

Spills: In case of a spill, use an absorbent material to contain it. Decontaminate the surface

by scrubbing with alcohol and collect all cleanup materials as hazardous waste.[1]

Experimental Protocols
No specific experimental protocols for the chemical neutralization or deactivation of Tegacorat
are available in the reviewed literature. Therefore, the sole approved method of disposal is

through collection and management as hazardous chemical waste by a licensed professional

service, as outlined in the core protocol above.

Mandatory Visualization
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The following diagram illustrates the procedural workflow for the proper disposal of Tegacorat
waste, guiding researchers from the point of waste generation to its final, compliant disposal.

Waste Generation
(Tegacorat-containing material)

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Identify & Segregate Waste
(Solid, Liquid, Sharps)

3a. Collect Solid Waste
in Labeled Container

Solids & Contaminated Labware

3b. Collect Liquid Waste
in Labeled Container

Solutions

4. Store in Designated
Satellite Accumulation Area

5. Contact EHS for Pickup

6. Disposal by Licensed
Professional Service
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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